Octacalcium;phosphate

• Molecular Formula: Ca8O4P+13
• Molecular Weight: 415.6 g/mol
• IUPAC Name: octacalcium;phosphate
• InChI: InChI=1S/8Ca.H3O4P/c;;;;;;;;1-5(2,3)4/h;;;;;;;;(H3,1,2,3,4)/q8*+2;/p-3
• InChI Key: HVWUMVBOAFDIFG-UHFFFAOYSA-K
• Canonical SMILES: [O-]P(=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2]

Description

Octacalcium;phosphate is a useful research compound. Its molecular formula is Ca8O4P+13 and its molecular weight is 415.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An aqueous solution of 8.06 g 50 wt % H3PO2 reagent was combined with 6.00 g distilled water to form a clear, colorless solution in a 250 ml Pyrex beaker on a hotplate/stirrer. To this solution was added 19.23 g Ca(NO3)2.4H2O. The molar ratio of Ca/phosphate in this sample was 4/3 and the equivalent solids [as octacalcium phosphate, Ca8H2(PO4)6-5H2O] was 30.0 wt %. Endothermic dissolution of the calcium nitrate tetrahydrate proceeded under ambient conditions, eventually forming a homogeneous solution once the sample warmed to room temperature. Warming of the solution above 25° C. initiated a vigorous exothermic reaction as described in Example 1. After approximately three minutes, the reaction was essentially complete leaving a moist, white, pasty solid.